Cas no 2228519-26-2 (O-(1-tert-butylcyclopropyl)methylhydroxylamine)

• Product Name: O-(1-tert-butylcyclopropyl)methylhydroxylamine
• CAS No: 2228519-26-2
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5899433
• PubChem ID: 165859411
• Update Time: 2025-05-25

O-(1-tert-butylcyclopropyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(1-tert-butylcyclopropyl)methylhydroxylamine
• 2228519-26-2
• EN300-1803330
• O-[(1-tert-butylcyclopropyl)methyl]hydroxylamine

• Inchi： 1S/C8H17NO/c1-7(2,3)8(4-5-8)6-10-9/h4-6,9H2,1-3H3
• InChI Key： LQBHDFIGZQAVLR-UHFFFAOYSA-N
• SMILES： O(CC1(C(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(1-tert-butylcyclopropyl)methylhydroxylamine

Comprehensive Overview of O-(1-tert-butylcyclopropyl)methylhydroxylamine (CAS No. 2228519-26-2)

O-(1-tert-butylcyclopropyl)methylhydroxylamine (CAS No. 2228519-26-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a tert-butylcyclopropyl moiety linked to a hydroxylamine group, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel enzyme inhibitors and bioconjugation techniques.

The growing interest in cyclopropyl-containing compounds like O-(1-tert-butylcyclopropyl)methylhydroxylamine stems from their ability to modulate molecular rigidity and metabolic stability. Recent studies highlight its potential in creating targeted therapeutics, aligning with the current focus on precision medicine. The compound's steric hindrance properties, imparted by the tert-butyl group, make it particularly valuable for designing selective chemical probes in proteomics research.

From a synthetic chemistry perspective, CAS 2228519-26-2 demonstrates remarkable utility in N-O bond formation reactions. Its hydroxylamine derivative characteristics enable diverse transformations, including oxime formation and nitroxide synthesis – processes crucial for developing stable radical species in material science applications. The compound's stability under various pH conditions has prompted investigations into its use as a protecting group in multi-step organic syntheses.

In the context of green chemistry trends, O-(1-tert-butylcyclopropyl)methylhydroxylamine presents opportunities for developing more sustainable synthetic routes. Its potential role in atom-economical reactions and catalytic processes aligns with industry demands for environmentally friendly production methods. Recent patent literature suggests applications in crop protection formulations, where its structural features may contribute to improved pesticide selectivity and reduced environmental persistence.

The analytical characterization of CAS 2228519-26-2 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods confirm the compound's distinct three-membered ring geometry and steric configuration, which are critical for its performance in molecular recognition applications. Quality control protocols emphasize monitoring the compound's isomeric purity, as this significantly impacts its reactivity in downstream applications.

Emerging research directions for O-(1-tert-butylcyclopropyl)methylhydroxylamine include exploration in biomedical imaging and diagnostic agent development. The compound's ability to form stable complexes with various metal ions has sparked interest in contrast agent formulation. Additionally, its potential role in click chemistry applications is being investigated, particularly for bioorthogonal labeling strategies that are revolutionizing cellular biology studies.

Storage and handling recommendations for CAS 2228519-26-2 emphasize protection from moisture and oxygen, with optimal preservation achieved under inert atmosphere conditions. The compound's thermal stability profile makes it suitable for various industrial-scale processes, though proper ventilation is recommended during handling due to typical organic compound precautions.

Market analysts note increasing demand for specialty chemicals like O-(1-tert-butylcyclopropyl)methylhydroxylamine, driven by expansion in the contract research organization sector and growing investment in small molecule therapeutics. The compound's commercial availability in different purity grades caters to diverse research needs, from method development to scale-up production requirements.

Future prospects for CAS 2228519-26-2 appear promising, with potential applications in smart materials and responsive polymers currently under investigation. Its unique combination of steric bulk and functional group versatility positions it as a valuable building block for next-generation functional materials with tailored properties for advanced technological applications.